![molecular formula C14H15BrN2OS2 B269988 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide](/img/structure/B269988.png)
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide
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Overview
Description
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, a key enzyme in the glutamine metabolism pathway. This molecule has gained a lot of attention in recent years due to its potential applications in cancer therapeutics.
Mechanism of Action
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide binds to the active site of glutaminase, inhibiting its activity and preventing the conversion of glutamine to glutamate. This leads to a decrease in the production of ATP and NADPH, which are essential for cancer cell survival and proliferation. This compound has been shown to be selective for cancer cells, sparing normal cells, which makes it an attractive therapeutic option.
Biochemical and physiological effects:
This compound has been shown to have a significant impact on cancer cell metabolism. By inhibiting glutaminase activity, this compound reduces the levels of glutamate, which is a key metabolite in cancer cells. This leads to a decrease in ATP and NADPH production, resulting in decreased cell proliferation and increased cell death. This compound has also been shown to have an effect on the immune system, enhancing the anti-tumor activity of T cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide is its specificity for cancer cells, which makes it a promising therapeutic option. However, this compound has some limitations in lab experiments. Due to its low solubility in water, it requires the use of organic solvents, which can affect the stability of the molecule. Additionally, this compound has a short half-life, which can make it difficult to use in long-term experiments.
Future Directions
There are several potential future directions for 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide research. One area of interest is the development of more potent and selective inhibitors of glutaminase. Another area of interest is the combination of this compound with other cancer therapies, such as chemotherapy or immunotherapy, to enhance its effectiveness. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapeutics.
Synthesis Methods
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide can be synthesized using a simple four-step procedure. The first step involves the synthesis of 4-bromobenzaldehyde, which is then reacted with thiosemicarbazide to form 4-(4-bromophenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with N,N-dimethylacrylamide to form the final product, this compound.
Scientific Research Applications
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has been extensively studied for its potential applications in cancer therapeutics. Glutaminase is overexpressed in many types of cancer cells, making it a promising target for cancer treatment. This compound has been shown to selectively inhibit glutaminase activity in cancer cells, leading to a decrease in cell proliferation and an increase in cell death.
properties
Molecular Formula |
C14H15BrN2OS2 |
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Molecular Weight |
371.3 g/mol |
IUPAC Name |
3-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl]-N,N-dimethylpropanamide |
InChI |
InChI=1S/C14H15BrN2OS2/c1-17(2)13(18)7-8-19-14-16-12(9-20-14)10-3-5-11(15)6-4-10/h3-6,9H,7-8H2,1-2H3 |
InChI Key |
AYDZOONSHYHQIG-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)CCSC1=NC(=CS1)C2=CC=C(C=C2)Br |
Canonical SMILES |
CN(C)C(=O)CCSC1=NC(=CS1)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
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